Cas no 2229534-15-8 (2,2-difluoro-3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propanoic acid)

2,2-Difluoro-3-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}propanoic acid is a fluorinated heterocyclic compound featuring a triazolopyridine core linked to a difluoropropanoic acid moiety. Its unique structure combines the electronic effects of fluorine substitution with the versatile reactivity of the triazolopyridine scaffold, making it valuable in medicinal chemistry and agrochemical research. The difluoro group enhances metabolic stability and lipophilicity, while the carboxylic acid functionality allows for further derivatization or salt formation. This compound is particularly useful as an intermediate in the synthesis of biologically active molecules, offering potential applications in the development of pharmaceuticals or crop protection agents. Its well-defined reactivity profile ensures consistent performance in synthetic workflows.
2,2-difluoro-3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propanoic acid structure
2229534-15-8 structure
Product Name:2,2-difluoro-3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propanoic acid
CAS No:2229534-15-8
MF:C8H6F2N4O2
MW:228.155647754669
CID:5898282
PubChem ID:165966261
Update Time:2025-10-31

2,2-difluoro-3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propanoic acid
    • 2229534-15-8
    • 2,2-difluoro-3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}propanoic acid
    • EN300-1967944
    • Inchi: 1S/C8H6F2N4O2/c9-8(10,7(15)16)2-4-1-5-6(11-3-4)13-14-12-5/h1,3H,2H2,(H,15,16)(H,11,12,13,14)
    • InChI Key: ZIQDJERZVVJJJH-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(CC1C=NC2C(C=1)=NNN=2)F

Computed Properties

  • Exact Mass: 228.04588177g/mol
  • Monoisotopic Mass: 228.04588177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 91.8Ų

2,2-difluoro-3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propanoic acid Pricemore >>

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Additional information on 2,2-difluoro-3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propanoic acid

Introduction to CAS No 2229534-15-8: 2,2-Difluoro-3-{3H-1,2,3-Triazolo[4,5-b]Pyridin-6-Yl}Propanoic Acid

The compound CAS No 2229534-15-8, commonly referred to as 2,2-difluoro-3-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}propanoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique chemical structure and promising properties.

The chemical structure of this compound is characterized by a propanoic acid backbone with a fluorine-substituted group and a triazolopyridine ring system. The presence of the triazolopyridine moiety imparts aromatic stability and enhances the molecule's reactivity. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials and bioactive compounds.

In terms of physical properties, this compound exhibits a high melting point and excellent thermal stability. These characteristics make it suitable for use in high-performance applications such as polymer additives and electronic materials. Additionally, its solubility in organic solvents facilitates its use in various chemical reactions.

The synthesis of CAS No 2229534-15-8 involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized the synthesis pathway to improve yield and purity, making it more accessible for industrial applications.

Recent advancements in drug discovery have identified this compound as a potential lead for developing novel therapeutics. Its ability to interact with specific biological targets has been explored in preclinical studies, showing promising results in treating certain diseases.

In the realm of materials science, this compound has been utilized as a precursor for synthesizing advanced polymers and nanoparticles. Its unique electronic properties make it an attractive candidate for applications in optoelectronics and energy storage devices.

The environmental impact of CAS No 2229534-15-8 has also been a topic of interest. Studies have shown that it exhibits low toxicity and biodegradability under controlled conditions, which aligns with current sustainability trends in the chemical industry.

In conclusion, CAS No 2229534-15-8 represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and recent research findings underscore its potential as a key component in future technological innovations.

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